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Compound of Interest

Compound Name: BF-170

Cat. No.: B12409419

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for optimizing the removal of glycerin using BF-170 resin.

Frequently Asked Questions (FAQS)

Q1: What is INDION BF-170 resin and what is its primary application?
Al: INDION BF-170 is a dry ion exchange resin composed of a styrene-divinylbenzene
copolymer with acidic functional groups.[1][2][3] Its primary application is in the purification of

biodiesel to remove impurities such as glycerin, trace salts, and soaps.[1][2] It also functions as
a desiccant, removing residual water from the biodiesel.[1][2]

Q2: How does BF-170 resin remove glycerin from biodiesel?

A2: Glycerin removal by acidic cation exchange resins like BF-170 is primarily achieved
through physical adsorption.[4] The polar glycerin molecules are attracted to and held by the
charged sites on the resin's surface.[4]

Q3: What is the expected capacity of INDION BF-170 for biodiesel purification?

A3: Under typical conditions, 1 kg of INDION BF-170 resin can treat between 1000 to 1500 kgs
of biodiesel.[1][2] However, the actual lifespan and performance of the resin are highly
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dependent on the levels of impurities in the feed, the operational flow rate, and the total
quantity of resin in the column.[1]

Q4: Does the BF-170 resin swell during operation?

A4: Yes, INDION BF-170 is a dry resin that will swell significantly as it absorbs water, methanol,
and glycerin. The resin can swell to two to three times its original volume.[1] This is a critical
design parameter, and sufficient free space must be allocated within the column to
accommodate this expansion and prevent pressure buildup.[1]

Q5: What are the storage recommendations for INDION BF-170 resin?

A5: INDION BF-170 is hygroscopic and should be stored in a tightly sealed container to
prevent the absorption of atmospheric moisture.[1] If the resin does absorb moisture, it can be
dried at 90-100°C for approximately 6 hours to reduce the moisture content to below 3%.[1]

Troubleshooting Guide: Low Glycerin Removal

Low efficiency in glycerin removal can be attributed to several factors, ranging from the
condition of the resin to the parameters of the operation. This guide provides a systematic
approach to identifying and resolving common issues.

Diagram: Troubleshooting Logic for Low Glycerin
Removal
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Low Glycerin Removal Detected
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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